8-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C25H27FN6O2/c1-17-6-5-7-18(14-17)15-32-21(27-23-22(32)24(33)28-25(34)29(23)2)16-30-10-12-31(13-11-30)20-9-4-3-8-19(20)26/h3-9,14H,10-13,15-16H2,1-2H3,(H,28,33,34)
• InChI Key: VSZCYYZHOOIXFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=NC3=C2C(=O)NC(=O)N3C)CN4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C25H27FN6O2
• Molecular Weight: 462.5 g/mol

Description

8-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C25H27FN6O2 and its molecular weight is 462.529. The purity is usually 95%.
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Scientific Research Applications

Antimycobacterial Activity

A study by Konduri et al. (2020) explored the synthesis of novel purine linked piperazine derivatives for their potential as inhibitors of Mycobacterium tuberculosis. These compounds were found to have promising anti-mycobacterial activity, with some showing greater potency than existing drugs like Ethambutol. This suggests a potential application in tuberculosis treatment (Konduri et al., 2020).

Cardiovascular Activity

Chłoń-Rzepa et al. (2004) synthesized derivatives of 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones and evaluated their cardiovascular activity. Some compounds exhibited strong antiarrhythmic activity and hypotensive effects, highlighting potential applications in cardiovascular therapeutics (Chłoń-Rzepa et al., 2004).

Antidepressant and Anxiolytic Properties

Zagórska et al. (2016) synthesized and evaluated fluorophenylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione for their affinity to serotonin receptors and phosphodiesterase inhibitors. One compound demonstrated potential antidepressant and anxiolytic effects in mice, suggesting applications in mental health treatment (Zagórska et al., 2016).

Luminescent Properties and Photo-Induced Electron Transfer

Gan et al. (2003) studied novel piperazine substituted naphthalimide compounds, revealing unique luminescent properties and photo-induced electron transfer capabilities. This research suggests potential applications in materials science, particularly in the development of photonic and electronic devices (Gan et al., 2003).

Herbicidal Applications

Li et al. (2005) presented a synthesis of novel 1-phenyl-piperazine-2,6-diones with significant herbicidal activity. This research indicates potential agricultural applications, particularly in weed control (Li et al., 2005).